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Abstract

SRPIN803 is a potent small molecule that functions as a dual inhibitor of Serine/Arginine
Protein Kinase 1 (SRPK1) and Casein Kinase 2 (CK2).[1][2][3] This dual inhibitory action
underlies its significant anti-angiogenic properties, making it a molecule of interest for research
in oncology and ophthalmology, particularly in the context of age-related macular degeneration.
[1][2] SRPIN803 exerts its biological effects by modulating the phosphorylation of key proteins
involved in cellular processes such as mRNA splicing and signal transduction, ultimately
leading to a reduction in the production of Vascular Endothelial Growth Factor (VEGF), a critical
promoter of angiogenesis.[4] This technical guide provides a comprehensive overview of the
function, mechanism of action, and experimental data related to SRPIN803.

Core Mechanism of Action: Dual Inhibition of SRPK1
and CK2

SRPIN803's primary mechanism of action is the simultaneous inhibition of two crucial protein
kinases: SRPK1 and CK2.[1][3]

o Serine/Arginine Protein Kinase 1 (SRPK1): SRPK1 is a key regulator of mRNA splicing
through the phosphorylation of SR (serine/arginine-rich) proteins. These phosphorylated SR
proteins are essential for the assembly of the spliceosome and the subsequent processing of

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b610994?utm_src=pdf-interest
https://www.benchchem.com/product/b610994?utm_src=pdf-body
https://www.medchemexpress.com/srpin803.html
https://pubs.acs.org/doi/10.1021/acsomega.1c04576
https://pmc.ncbi.nlm.nih.gov/articles/PMC8552469/
https://www.medchemexpress.com/srpin803.html
https://pubs.acs.org/doi/10.1021/acsomega.1c04576
https://www.benchchem.com/product/b610994?utm_src=pdf-body
https://www.cancer-research-network.com/2023/06/25/srpin803-is-a-ck2-and-srpk1-dual-inhibitor-for-age-related-macular-degeneration-research/
https://www.benchchem.com/product/b610994?utm_src=pdf-body
https://www.benchchem.com/product/b610994?utm_src=pdf-body
https://www.medchemexpress.com/srpin803.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC8552469/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610994?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

pre-mRNA. By inhibiting SRPK1, SRPIN803 disrupts the normal splicing of various
transcripts, including those encoding for pro-angiogenic factors.[4]

e Casein Kinase 2 (CK2): CK2 is a highly pleiotropic serine/threonine kinase involved in a
myriad of cellular processes, including signal transduction, transcriptional control, and
apoptosis.[4] Its dysregulation has been implicated in numerous diseases, including cancer.
Inhibition of CK2 by SRPIN803 can interfere with multiple signaling pathways that support
cell survival and proliferation.

The dual inhibition of both SRPK1 and CK2 by SRPIN803 leads to a synergistic effect,
culminating in the potent suppression of angiogenesis. A key downstream consequence of this
dual inhibition is the reduction of VEGF production.[4]

Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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